What is Crystal Violet?
Crystal violet (gentian violet), also called methyl violet 10B or hexamethyl parrosaniline chloride, is a triarylmethane color used in Gram's method to classify bacteria.
Gentian violet, or GV, can dissociate into positive (GV+) and negative (Cl–) ions that penetrate both gram-positive and gram-negative bacterial cell walls. The GV+ ions interact with positively charged components of the bacterial wall, such as lipopolysaccharide and peptidoglycan. This agent can also act as a mutagen or mitotic poison. GV causes a photodynamic reaction through a free radical mechanism. Inducing permeability and respiratory inhibition also can be caused by this agent.
Crystal violet is named after its color. Crystal violet's similar to certain gentian flower petals. It's not made from violets or gentians.
The color of Crystal Violet
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